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Compound of Interest

Compound Name: 2-Ethylhexyl glycidyl ether

Cat. No.: B127839

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Ethylhexyl glycidyl ether (EHGE) is a reactive diluent widely utilized in epoxy resin
formulations to reduce viscosity and improve handling characteristics. This technical guide
provides an in-depth overview of its core physicochemical properties, synthesis, and reactivity.
Detailed experimental protocols for the determination of these properties and for its synthesis
are provided to support researchers and scientists in its application and further development.

Physicochemical Properties

2-Ethylhexyl glycidyl ether is a clear, colorless liquid.[1] Its key physicochemical properties
are summarized in the tables below.

Identification and General Properties
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Property Value Reference
Chemical Formula C11H2202 [2]
Molecular Weight 186.29 g/mol [1]
CAS Number 2461-15-6 [2]
IUPAC Name > [2]

ethylhexyl)oxymethyl)oxirane

Appearance Clear, colorless liquid [1][3]

Thermal and Physical Properties

Property Value Test Method Reference
Boiling Point 60-62 °C at 0.3 mmHg - [3]
Density 0.891 g/mL at 25 °C OECD Guideline 109 [3]
Refractive Index 1.434 at 20 °C - [3]
. 97 °C (206.6 °F) -
Flash Point - [4]
closed cup
Viscosity 2-4 cP at 25 °C ASTM D445 [4]
__ <0.1 g/100 mL at 19 o
Water Solubility oc OECD Guideline 105 [3]

Synthesis of 2-Ethylhexyl Glycidyl Ether

The industrial synthesis of 2-ethylhexyl glycidyl ether is a two-step process that begins with
the condensation of 2-ethylhexanol and epichlorohydrin, followed by dehydrochlorination.[2]
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Synthesis of 2-Ethylhexyl Glycidyl Ether

Experimental Protocol for Synthesis

This protocol is based on a reported laboratory-scale synthesis.

Materials:

2-Ethylhexanol

Epichlorohydrin

Sodium hydroxide (NaOH)

Nitrogen gas

[5]

Tetra-n-butylammonium bromide (TBAB) - Phase Transfer Catalyst
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Anhydrous magnesium sulfate

Standard laboratory glassware for organic synthesis (round-bottom flask, condenser,
dropping funnel, etc.)

Magnetic stirrer with heating mantle

Rotary evaporator

Procedure:

Reaction Setup: A round-bottom flask equipped with a magnetic stirrer, condenser, dropping
funnel, and nitrogen inlet is charged with 1 mole of 2-ethylhexanol, 2 moles of sodium
hydroxide, and 0.005 moles of tetra-n-butylammonium bromide.

Inert Atmosphere: The flask is purged with nitrogen, and the mixture is stirred for 30 minutes
at 40 °C.

Addition of Epichlorohydrin: 2 moles of epichlorohydrin are added dropwise to the reaction
mixture over 30 minutes, maintaining the temperature at 40 °C.

Reaction: The reaction is allowed to proceed for 12 hours at 40 °C with continuous stirring
under a nitrogen atmosphere.

Workup: After the reaction is complete, the mixture is cooled to room temperature. The solid
precipitate (NaCl) is removed by filtration. The organic layer is separated, washed with water
to remove any remaining NaOH and salts, and then dried over anhydrous magnesium
sulfate.

Purification: The crude product is purified by vacuum distillation to yield 2-ethylhexyl
glycidyl ether.

Reactivity

The reactivity of 2-ethylhexyl glycidyl ether is dominated by the strained oxirane (epoxide)

ring, which is susceptible to ring-opening reactions with a variety of nucleophiles. This

compound is incompatible with strong acids, bases, and oxidizing agents.[3]
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Ring-Opening Hydrolysis

A key reaction of 2-ethylhexyl glycidyl ether is its hydrolysis to form 2-ethylhexyl glycerol
ether, a compound used in the cosmetics industry.[6] This reaction involves the acid-catalyzed

ring-opening of the epoxide by water.

Reactants
. Ring-Opening
Water (H20) 2-Ethylhexyl Glycerol Ether
' } o= -

I
Conditions |

|

|

Acid Catalyst
(e.g., H2S0a4)

Click to download full resolution via product page
Ring-Opening Hydrolysis of 2-Ethylhexyl Glycidyl Ether

Experimental Methodologies for Physicochemical
Properties

The following are detailed methodologies for determining the key physicochemical properties of

2-ethylhexyl glycidyl ether.

Viscosity Determination (ASTM D445)

Principle: This method determines the kinematic viscosity by measuring the time for a volume
of liquid to flow under gravity through a calibrated glass capillary viscometer. The dynamic
viscosity is then calculated by multiplying the kinematic viscosity by the density of the liquid.[7]
[B19][10][11]
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Apparatus:

Calibrated glass capillary viscometer (e.g., Ubbelohde type)

Constant temperature bath, capable of maintaining the desired temperature (25 °C) with an
accuracy of £0.02 °C

Stopwatch, readable to 0.1 seconds

Thermometer with a resolution of 0.01 °C

Procedure:

Temperature Equilibration: The viscometer is placed in the constant temperature bath until it
reaches the test temperature.

Sample Preparation: The 2-ethylhexyl glycidyl ether sample is filtered to remove any
particulate matter and then charged into the viscometer.

Flow Measurement: The sample is drawn up into the viscometer's timing bulb, and the time
taken for the liquid to flow between two marked points is measured.

Calculation: The kinematic viscosity (v) is calculated using the formula: v = C * t, where C is
the calibration constant of the viscometer and t is the flow time. The dynamic viscosity (n) is
calculated as: n =v * p, where p is the density of the sample at the same temperature.

Density Determination (OECD Guideline 109)

Principle: This guideline describes several methods for determining the density of liquids,

including the use of a hydrometer, an oscillating densitometer, or a pycnometer.[12][13][14][15]

Apparatus (Pycnometer Method):

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

Analytical balance, accurate to 0.1 mg
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o Constant temperature bath
Procedure:

o Calibration: The pycnometer is cleaned, dried, and weighed empty. It is then filled with a
reference liquid of known density (e.g., distilled water) and weighed at a controlled
temperature. The volume of the pycnometer is calculated.

o Sample Measurement: The pycnometer is emptied, dried, and filled with the 2-ethylhexyl
glycidyl ether sample. It is then brought to the test temperature in the constant temperature
bath and weighed.

o Calculation: The density of the sample is calculated by dividing the mass of the sample by
the volume of the pycnometer.

Water Solubility Determination (OECD Guideline 105)

Principle: This guideline describes the flask method for determining the water solubility of
substances. The method involves dissolving the substance in water at a given temperature until
saturation is reached, followed by the determination of the concentration of the substance in
the aqueous solution.[1][16][17][18][19]

Apparatus:
o Flask with a stirrer
o Constant temperature bath

» Analytical method for determining the concentration of the solute in the aqueous phase (e.g.,
gas chromatography)

Procedure:

e Saturation: An excess amount of 2-ethylhexyl glycidyl ether is added to a known volume of
water in a flask. The mixture is stirred in a constant temperature bath (e.g., 20 °C) for a
sufficient time to reach equilibrium (saturation).
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e Phase Separation: The mixture is allowed to stand to separate the aqueous phase from the
undissolved substance.

e Analysis: A sample of the aqueous phase is carefully taken and the concentration of 2-
ethylhexyl glycidyl ether is determined using a suitable analytical method.

Safety and Handling

2-Ethylhexyl glycidyl ether is a combustible liquid and should be handled with appropriate
safety precautions.[3] It is incompatible with strong oxidizing agents, acids, and bases.[3] For
detailed safety information, refer to the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties-of-2-ethylhexyl-glycidyl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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